Cas no 1023942-16-6 (4-Carboxymethyl-3-nitrobenzoic acid ethyl ester)

4-Carboxymethyl-3-nitrobenzoic acid ethyl ester structure
1023942-16-6 structure
Product Name:4-Carboxymethyl-3-nitrobenzoic acid ethyl ester
CAS No:1023942-16-6
MF:C11H11NO6
MW:253.208143472672
CID:2865150
Update Time:2023-08-10

4-Carboxymethyl-3-nitrobenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-carboxymethyl-3-nitrobenzoic acid ethyl ester
    • ethyl 4-(carboxymethyl)-3-nitrobenzoate
    • 4-Carboxymethyl-3-nitrobenzoic acid ethyl ester
    • Inchi: 1S/C11H11NO6/c1-2-18-11(15)8-4-3-7(6-10(13)14)9(5-8)12(16)17/h3-5H,2,6H2,1H3,(H,13,14)
    • InChI Key: RUSUPBJOVKMNII-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(CC(=O)O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 253.058637g/mol
  • Monoisotopic Mass: 253.058637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 253.21g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109
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